Methyl 4-methyldodecanoate

• CAS No.: 55955-73-2
• Molecular Formula: C14H28O2
• Molecular Weight: 228.37 g/mol
• IUPAC Name: methyl 4-methyldodecanoate
• InChI: InChI=1S/C14H28O2/c1-4-5-6-7-8-9-10-13(2)11-12-14(15)16-3/h13H,4-12H2,1-3H3
• InChI Key: YMPDBAQULZTBAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C)CCC(=O)OC

Description

Methyl 4-methyldodecanoate is a useful research compound. Its molecular formula is C14H28O2 and its molecular weight is 228.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ether solution of the Grignard compound obtained from n-chlorooctane is added dropwise, under nitrogen, to a solution of ethyl levulate in ether, cooled to 0° C. The resulting lactone, 5-methyl-5-octyltetrahydrofuran-2-one (II), is converted with methanolic hydrochloric acid to methyl 4-chloro-4-methyldodecanoate (III), which, after eliminating hydrochloric acid by heating and then carrying out hydrogenation, gives racemic methyl 4-methyldodecanoate (IV), from which 4-methyldodecanoic acid (V) is obtained by hydrolysis. At the same time, the tosylate is prepared from 2-hexanol and, when reacted with sodium malonate in ethanolic solution, forms ethyl 2-carbethoxy-3-methylheptanoate (VI). This is converted to racemic 3-methylheptanoic acid (VII) by hydrolysis and thermal decarboxylation.